2-(4-Bromophenyl)-1-(4-ethylphenyl)ethan-1-one

• CAS No.: 62856-21-7
• Molecular Formula: C16H15BrO
• Molecular Weight: 303.19 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(4-ethylphenyl)ethanone
• InChI: InChI=1S/C16H15BrO/c1-2-12-3-7-14(8-4-12)16(18)11-13-5-9-15(17)10-6-13/h3-10H,2,11H2,1H3
• InChI Key: APKLAJCCBWKCFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-1-(4-ethylphenyl)ethan-1-one is a useful research compound. Its molecular formula is C16H15BrO and its molecular weight is 303.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 mL three-necked flask containing AlCl3 (7.305 g; 54.79 mmol) under N2, ethyl benzene (IVc) (8.40 mL; 68.48 mmol) was added in one portion at RT. To this suspension (4-bromo-phenyl)-acetyl chloride (IIIa) (10.66 g; 45.65 mmol) was added drop wise keeping temperature below 40° C. Protocol and work-up was then similar with those described above. Title compound was obtained as a white powder (m=9.923 g) in a 68% yield. Melting point: 146° C.